Cas no 1806787-49-4 (3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol
• CAS No: 1806787-49-4
• MF: C₇H₅F₂I₂NO
• MW: 410.926453351974
• CID: 4851697
• Update Time: 2025-05-19

3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol

• Inchi： 1S/C7H5F2I2NO/c8-6(9)5-3(2-13)1-4(10)12-7(5)11/h1,6,13H,2H2
• InChI Key： LRYMSMSTYAHGMK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)I)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol

3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol (CAS No. 1806787-49-4): A Comprehensive Overview

3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol (CAS No. 1806787-49-4) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique difluoromethyl and diiodo substitutions, which enhance its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications and structural novelty.

The chemical structure of 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol features a pyridine ring substituted with two iodine atoms at the 2 and 6 positions, a difluoromethyl group at the 3 position, and a hydroxymethyl group at the 4 position. This arrangement contributes to its unique physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. The presence of iodine atoms makes it a valuable intermediate for further cross-coupling reactions, a topic frequently searched in synthetic chemistry forums.

One of the most searched questions about this compound is: "What are the applications of 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol?" This molecule has garnered attention in medicinal chemistry for its potential as a building block in drug discovery. Its fluorinated pyridine core is particularly relevant in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Additionally, agrochemical researchers explore its utility in designing novel crop protection agents, leveraging the synergistic effects of fluorine and iodine substituents.

Recent trends in green chemistry have also sparked interest in 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol. Scientists are investigating eco-friendly synthetic routes to produce this compound, minimizing hazardous byproducts. Searches like "sustainable synthesis of fluorinated pyridines" reflect this growing demand. The compound’s stability and functional groups make it a candidate for catalysis and material science applications, further broadening its industrial relevance.

From a market perspective, the demand for 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol is rising, driven by its niche applications. Suppliers and manufacturers are increasingly listing this compound in catalogs, responding to queries such as "where to buy 1806787-49-4" or "high-purity diiodopyridine derivatives." Analytical methods like HPLC and NMR are critical for quality control, ensuring compliance with research and industrial standards.

In summary, 3-(Difluoromethyl)-2,6-diiodopyridine-4-methanol (CAS No. 1806787-49-4) is a multifaceted compound with expanding applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a valuable asset for researchers exploring fluorinated heterocycles and iodinated intermediates. As innovation in these fields progresses, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.